Cas no 67629-62-3 (methyl 4-(diethyl phosphono)but-2-enoate)
67629-62-3 structure
Product Name:methyl 4-(diethyl phosphono)but-2-enoate
CAS No:67629-62-3
MF:C9H17O5P
MW:236.202044248581
CID:394438
PubChem ID:5872654
Update Time:2025-04-19
methyl 4-(diethyl phosphono)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
- (E)-Methyl 4-(diethoxyphosphoryl)but-2-enoate
- methyl 4-diethoxyphosphorylbut-2-enoate
- diethyl-3-ethoxycarbonylallylphosphonate
- methyl 4-(diethyl phosphono)but-2-enoate
- ISLZPJMIALHMEC-UHFFFAOYSA-N
- DTXSID30394065
- 67629-62-3
- 4-(diethoxy-phosphoryl)-but-2-enoic acid methyl ester
-
- Inchi: 1S/C9H17O5P/c1-4-13-15(11,14-5-2)8-6-7-9(10)12-3/h6-7H,4-5,8H2,1-3H3
- InChI Key: ISLZPJMIALHMEC-UHFFFAOYSA-N
- SMILES: P(CC=CC(=O)OC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 236.08100
- Monoisotopic Mass: 236.08136064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 71.64000
- LogP: 1.98170
methyl 4-(diethyl phosphono)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-100mg |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 100mg |
¥936.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-250mg |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 250mg |
¥1950.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-500mg |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 500mg |
¥2830.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-1g |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 1g |
¥4116.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-2.5g |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 2.5g |
¥7644.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-5g |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 5g |
¥ƠŴŴƻƠ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307010-10g |
Methyl (2E)-4-(diethoxyphosphinyl)-2-butenoate |
67629-62-3 | 98% | 10g |
¥ƠȓƐǾŢ | 2023-07-25 | |
| Enamine | EN300-1703842-0.1g |
methyl 4-(diethyl phosphono)but-2-enoate |
67629-62-3 | 92% | 0.1g |
$54.0 | 2023-09-20 | |
| Enamine | EN300-1703842-0.25g |
methyl 4-(diethyl phosphono)but-2-enoate |
67629-62-3 | 92% | 0.25g |
$77.0 | 2023-09-20 | |
| Enamine | EN300-1703842-0.5g |
methyl 4-(diethyl phosphono)but-2-enoate |
67629-62-3 | 92% | 0.5g |
$140.0 | 2023-09-20 |
methyl 4-(diethyl phosphono)but-2-enoate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
67629-62-3 (methyl 4-(diethyl phosphono)but-2-enoate) Related Products
- 911677-20-8(2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-)
- 79563-56-7(4-Diethylphosphonocrotonic acid)
- 10236-14-3(Triethyl 4-phosphonocrotonate)
- 86120-40-3(Trimethyl-4-phosphonocrotonate)
- 76566-95-5(2-Butenoic acid, 4-(dimethoxyphosphinyl)-, methyl ester, (2E)-)
- 41891-54-7(Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%))
- 110905-37-8(Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI))
- 921213-00-5(2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-)
- 39760-56-0(Triethyl (2E)-3-Methyl-4-phosphonocrotonate)
- 42516-28-9((E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate)
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